Cas no 899931-73-8 (2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide)

• Product Name: 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• CAS No: 899931-73-8
• Molecular Formula: C₂₃H₂₃Cl₂N₃OS
• Molecular Weight: 460.41922211647
• CID: 6496988
• PubChem ID: 22428852

2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide Properties

Names and Identifiers

• 2-{3-(3,4-dichlorophenyl)-1,4-diazaspiro4.5deca-1,3-dien-2-ylsulfanyl}-N-(4-methylphenyl)acetamide
• 899931-73-8
• 2-((3-(3,4-dichlorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(p-tolyl)acetamide
• 2-[[2-(3,4-dichlorophenyl)-1,4-diazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 2-{[3-(3,4-DICHLOROPHENYL)-1,4-DIAZASPIRO[4.5]DECA-1,3-DIEN-2-YL]SULFANYL}-N-(4-METHYLPHENYL)ACETAMIDE
• AKOS001793605
• F3168-0726

• InChIKey： BUZYGDAJXWMZQZ-UHFFFAOYSA-N
• Inchi： 1S/C23H23Cl2N3OS/c1-15-5-8-17(9-6-15)26-20(29)14-30-22-21(16-7-10-18(24)19(25)13-16)27-23(28-22)11-3-2-4-12-23/h5-10,13H,2-4,11-12,14H2,1H3,(H,26,29)
• SMILES： ClC1=C(C=CC(=C1)C1C(=NC2(CCCCC2)N=1)SCC(NC1C=CC(C)=CC=1)=O)Cl

Computed Properties

• Exact Mass: 459.0938889g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 459.0938889g/mol
• Heavy Atom Count: 30
• Complexity: 684
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides